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Compound of Interest

Compound Name:
5-Bromo-4-methoxyisatoic

anhydride

Cat. No.: B2399033 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Bromoisatoic Anhydride

Disclaimer: This guide provides detailed safety and handling information for 5-Bromoisatoic

Anhydride (CAS No. 4692-98-2). Information for the specific compound "5-Bromo-4-
methoxyisatoic anhydride" was not readily available in public safety documentation.

Researchers should treat this information as a guideline for a structurally similar compound and

conduct a thorough risk assessment based on the specific material they are using.

This technical guide is intended for researchers, scientists, and drug development

professionals. It outlines the known hazards, safe handling protocols, and emergency

procedures for 5-Bromoisatoic Anhydride to ensure a safe laboratory environment.

Chemical and Physical Properties
5-Bromoisatoic anhydride is an important chemical raw material and pharmaceutical

intermediate.[1] It typically appears as an off-white to salmon or light yellow powder.[1][2]

Table 1: Physical and Chemical Properties of 5-Bromoisatoic Anhydride
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Property Value Source

CAS Number 4692-98-2 [3]

Molecular Formula C₈H₄BrNO₃ [2]

Molecular Weight 242.03 g/mol [2]

Appearance
White to Light yellow to Light

orange powder/crystal
[2]

Melting Point 280-285 °C (decomposes) [1][4]

Solubility
Soluble in Dimethylformamide

(DMF)
[2]

Density 1.8 ± 0.1 g/cm³ [4]

Storage Temperature

Room Temperature

(Recommended <15°C in a

cool, dark place)

[2]

Hazard Identification and Toxicological Summary
5-Bromoisatoic anhydride is classified as a hazardous substance with several key risks that

require careful management. It is known to cause skin and eye irritation, may cause respiratory

irritation, and is suspected of damaging fertility or the unborn child.[3] The toxicological

properties have not been fully investigated.[3]

Table 2: GHS Hazard Classification for 5-Bromoisatoic Anhydride
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[2]

Reproductive Toxicity 1B
May damage fertility or the

unborn child.[3]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation.[3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and risk.

Handling
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3]

Use only under a chemical fume hood or in a well-ventilated area.[5]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

eye/face protection.[2][3]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3] Avoid dust formation.[3]

Do not get in eyes, on skin, or on clothing.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5]
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Store locked up.[3]

Store under an inert gas, as the material may be moisture-sensitive.[2]

Incompatible materials include strong oxidizing agents.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when working with this compound.

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. Conformance to

OSHA's 29 CFR 1910.133 or European Standard EN166 is recommended.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Gloves must be inspected prior to use.[7] Contaminated clothing should be removed and

washed before reuse.[2][3]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[7] In dusty conditions, a NIOSH-approved N95 or higher-level particulate

respirator is essential.[8]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

[3] Ensure that eyewash stations and safety showers are close to the workstation location.[3]

[5]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Table 3: First Aid Measures
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Exposure Route Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[3] If not

breathing, give artificial respiration.[5] Get

medical advice/attention if you feel unwell.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3] If skin irritation

occurs, get medical advice/attention.[3] Remove

all contaminated clothes and shoes.[5]

Eye Contact

Rinse cautiously with water for several minutes,

also under the eyelids, for at least 15 minutes.

[3][5] Remove contact lenses, if present and

easy to do, and continue rinsing.[3] If eye

irritation persists, get medical advice/attention.

[3]

Ingestion
Do NOT induce vomiting.[3][5] Rinse mouth with

water.[5] Get medical attention.[3]

Accidental Release and Fire-Fighting
Accidental Release: Ensure adequate ventilation.[6] Evacuate personnel to safe areas.[6]

Sweep up and shovel the material into suitable containers for disposal.[3] Avoid dust

formation.[3] Do not let the product enter drains.[5]

Fire-Fighting: Suitable extinguishing media include water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[3] Firefighters should wear self-contained breathing

apparatus and full protective gear.[3] Thermal decomposition can lead to the release of

irritating gases and vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.

[3]

Experimental Protocols
The following represents a general synthesis protocol found in the literature. All handling must

be done in accordance with the safety procedures outlined in this guide.
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Example Synthesis of 5-Bromoisatoic Anhydride
From 5-bromo indole: 5-Bromoisatoic anhydride can be prepared from 5-bromo indole by

stirring it in a 4:1 mixture of DMF/H₂O for 16 hours at room temperature.[1]

From 5-bromoindigo red: 5-bromoindigo red is uniformly dispersed in dichloromethane. m-

chloroperoxybenzoic acid is then added in batches at room temperature, and the mixture is

stirred for 2 hours.[1] After the reaction, the system is cooled, and sodium bisulfite solution is

added.[1] The product is then isolated through filtration and washing.[1]

Visualizations
The following diagrams illustrate key safety workflows and logical processes for handling

hazardous chemical compounds like 5-Bromoisatoic Anhydride.
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Preparation
- Review SDS

- Assemble PPE
- Prepare Workspace

Chemical Handling
- Work in Fume Hood

- Weigh/Transfer Carefully
- Monitor Reactions

Proceed with experiment

Waste Collection
- Segregate Waste

- Use Labeled, Sealed Containers

Generate waste

Decontamination
- Clean Glassware
- Wipe Surfaces

- Doff PPE Correctly

Experiment complete

Final Storage/Disposal
- Return Chemical to Storage
- Dispose of Waste via EHS
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Chemical Spill Occurs

Assess Spill
- Identify Chemical

- Evaluate Size & Risk

Is spill minor & manageable?

Minor Spill Response
- Alert Colleagues

- Use Spill Kit
- Collect & Dispose Waste

Yes

Major Spill Response
- Evacuate Area

- Alert EHS / Emergency Services
- Isolate the Area

No

Document Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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